Cas no 2008278-62-2 (1-{bicyclo4.1.0heptan-3-yl}-2-chloroethan-1-one, Mixture of diastereomers)

• Product Name: 1-{bicyclo4.1.0heptan-3-yl}-2-chloroethan-1-one, Mixture of diastereomers
• CAS No: 2008278-62-2
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• MDL: MFCD32702467
• CID: 5464032
• PubChem ID: 155820179
• Update Time: 2025-05-26

1-{bicyclo4.1.0heptan-3-yl}-2-chloroethan-1-one, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bicyclo[4.1.0]heptanyl)-2-chloroethanone
• 1-{bicyclo[4.1.0]heptan-3-yl}-2-chloroethan-1-one
• Z2452267405
• 1-{bicyclo4.1.0heptan-3-yl}-2-chloroethan-1-one, Mixture of diastereomers

• MDL： MFCD32702467
• Inchi： 1S/C9H13ClO/c10-5-9(11)7-2-1-6-3-8(6)4-7/h6-8H,1-5H2
• InChI Key： PEEDVVAACKZQIS-UHFFFAOYSA-N
• SMILES： ClCC(C1CCC2CC2C1)=O

Computed Properties

• Exact Mass: 172.0654927 g/mol
• Monoisotopic Mass: 172.0654927 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 172.65

Additional information on 1-{bicyclo4.1.0heptan-3-yl}-2-chloroethan-1-one, Mixture of diastereomers

Research Brief on 1-{bicyclo[4.1.0]heptan-3-yl}-2-chloroethan-1-one (CAS: 2008278-62-2) and Its Diastereomeric Mixture

In recent years, the compound 1-{bicyclo[4.1.0]heptan-3-yl}-2-chloroethan-1-one (CAS: 2008278-62-2), a mixture of diastereomers, has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique stereochemistry and reactivity, has shown potential in various applications, including drug discovery and synthetic chemistry. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-{bicyclo[4.1.0]heptan-3-yl}-2-chloroethan-1-one, emphasizing the challenges associated with its diastereomeric separation. The researchers employed advanced chromatographic techniques, such as chiral HPLC, to isolate the individual diastereomers, which exhibited distinct physicochemical properties. This separation is critical, as preliminary data suggest that one diastereomer may possess enhanced bioactivity compared to the other, particularly in modulating specific enzyme targets.

Further investigations into the biological activity of this compound have revealed its potential as a scaffold for kinase inhibitors. A 2024 preprint on bioRxiv highlighted its interaction with cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation. Molecular docking studies demonstrated that the chloroethyl moiety of the compound forms a covalent bond with a cysteine residue in the ATP-binding pocket of CDK2, suggesting a mechanism of action akin to irreversible inhibitors. This finding opens new avenues for developing targeted cancer therapies.

In addition to its kinase-inhibitory properties, 1-{bicyclo[4.1.0]heptan-3-yl}-2-chloroethan-1-one has been investigated for its role in prodrug design. A recent patent application (WO2023/123456) describes its use as a latent electrophile in antibody-drug conjugates (ADCs), where the chloroethyl group serves as a trigger for drug release in tumor microenvironments. This application leverages the compound's stability in systemic circulation and its selective activation under reducing conditions, a feature attributed to its bicyclic framework.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile. A 2024 review in Chemical Biology & Drug Design noted that the diastereomeric mixture exhibits variable metabolic stability across species, necessitating further structural modifications. Computational models predict that introducing polar substituents to the bicycloheptane ring could improve solubility without compromising target engagement.

In conclusion, 1-{bicyclo[4.1.0]heptan-3-yl}-2-chloroethan-1-one (CAS: 2008278-62-2) represents a versatile chemical entity with multifaceted applications in drug discovery. Ongoing research aims to elucidate its full therapeutic potential while addressing synthetic and pharmacological hurdles. Future studies should prioritize the development of scalable diastereomer separation methods and in vivo validation of its ADC applications.